6-methoxy-7-methyl-1H-quinolin-4-one

• CAS RN: 666735-00-8
• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 6-methoxy-7-methyl-1H-quinolin-4-one
• InChI: InChI=1S/C11H11NO2/c1-7-5-9-8(6-11(7)14-2)10(13)3-4-12-9/h3-6H,1-2H3,(H,12,13)
• InChI Key: WRERFNRINSBFAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1OC)C(=O)C=CN2

Description

6-methoxy-7-methyl-1H-quinolin-4-one is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Methoxy-7-methyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid (22 g) was suspended in diphenyl ether (200 ml), and the suspension was heated under reflux overnight. The reaction solution was cooled to room temperature, hexane was then added to the reaction solution, and the precipitated crystal was collected by filtration to give 6-methoxy-7-methyl-1H-quinolin-4-one (16.6 g, yield 93%).